Zirconium(2+) hydroxide nitrate (1/1/1)

• CAS No.: 55326-67-5
• Molecular Formula: HNO4Zr
• Molecular Weight: 170.24 g/mol
• IUPAC Name: zirconium(2+);hydroxide;nitrate
• InChI: InChI=1S/NO3.H2O.Zr/c2-1(3)4;;/h;1H2;/q-1;;+2/p-1
• InChI Key: ALACSOMYHWDEDE-UHFFFAOYSA-M
• Canonical SMILES: [N+](=O)([O-])[O-].[OH-].[Zr+2]

Description

Zirconium(2+) hydroxide nitrate (1/1/1), also known as zirconyl nitrate hydrate, is an inorganic compound with the molecular formula H₂N₂O₇Zr (or ZrNO₃(OH)·H₂O), corresponding to a 1:1:1 ratio of hydroxide, nitrate, and water . It has an average molecular mass of 233.247 g/mol and is identified by CAS numbers 13746-89-9 and 13826-66-9 . This compound typically exists as white, hygroscopic crystals that decompose at 100°C and are highly soluble in water and alcohol .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zirconium(2+) hydroxide nitrate (1/1/1) can be synthesized through a co-precipitation method. This involves the reaction of zirconium nitrate with a base such as potassium hydroxide (KOH) under controlled conditions. The reaction typically takes place in an aqueous solution, where the zirconium nitrate acts as the precursor and the base facilitates the precipitation of zirconium hydroxide. The reaction conditions, such as temperature, concentration, and pH, are optimized to obtain the desired crystalline structure and morphology .

Industrial Production Methods

Industrial production of zirconium(2+) hydroxide nitrate (1/1/1) often involves large-scale co-precipitation processes. The precursor zirconium nitrate is dissolved in water, and a base is added to the solution to induce precipitation. The resulting precipitate is then filtered, washed, and dried to obtain the final product. The process parameters are carefully controlled to ensure high purity and consistent quality of the compound .

Chemical Reactions Analysis

Types of Reactions

Zirconium(2+) hydroxide nitrate (1/1/1) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form zirconium oxide.

Reduction: Under certain conditions, it can be reduced to lower oxidation states of zirconium.

Substitution: The hydroxide and nitrate ions can be substituted with other anions or ligands in coordination chemistry.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions include zirconium oxide, various zirconium complexes, and substituted zirconium compounds. These products have diverse applications in catalysis, materials science, and other fields .

Scientific Research Applications

Zirconium(2+) hydroxide nitrate (1/1/1) has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of zirconium-based catalysts and materials.

Biology: The compound’s biocompatibility makes it useful in biomedical research, including drug delivery systems and medical implants.

Medicine: Its antimicrobial and antioxidant properties are explored for potential therapeutic applications.

Industry: It is used in the production of ceramics, coatings, and other advanced materials.

Mechanism of Action

The mechanism by which zirconium(2+) hydroxide nitrate (1/1/1) exerts its effects involves its interaction with various molecular targets and pathways. In catalysis, the compound’s Lewis acidic properties facilitate various chemical transformations. In biomedical applications, its biocompatibility and stability play a crucial role in its effectiveness. The hydroxide and nitrate ions can also participate in hydrogen bonding and electrostatic interactions, influencing the compound’s reactivity and functionality .

Comparison with Similar Compounds

Key Properties:

• Structure : The compound likely contains a zirconium(2+) core coordinated by hydroxide, nitrate, and water ligands, though commercial samples are often basic due to hydrolysis .
• Applications: Used as a precursor for catalysts in organic synthesis, composite materials, and nano-coating technologies .
• Hazards : Classified as an oxidizing agent (UN 2728, Hazard Class 5.1) due to its nitrate content .

Comparison with Similar Zirconium and Metal Nitrate Compounds

Comparative Data Table

Compound	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Solubility	Key Applications
Zirconium(2+) hydroxide nitrate (1/1/1)	H₂N₂O₇Zr	13746-89-9	233.247	Very soluble in H₂O, alcohol	Catalysts, nano-coatings
Zirconium(IV) tetrachloride	ZrCl₄	10026-11-6	233.02	Reacts violently with H₂O	Ziegler-Natta catalysts, metal refining
Zirconium silicate	ZrSiO₄	10101-52-7	183.31	Insoluble in H₂O	Ceramics, refractory materials
Zinc nitrate	Zn(NO₃)₂	7779-88-6	189.39	Soluble in H₂O, ethanol	Textile processing, catalysts
Zirconium basic carbonate	ZrCO₃·ZrO₂·2H₂O	N/A	~341.24 (estimated)	Insoluble in H₂O	Cosmetics, flame retardants

Structural and Functional Differences

Oxidation State :

• Zirconium(2+) hydroxide nitrate features Zr in the +2 oxidation state, which is less common compared to the +4 state in zirconium tetrachloride (ZrCl₄) and zirconium silicate (ZrSiO₄) . This lower oxidation state may influence its redox reactivity and ligand coordination.
• Zinc nitrate (Zn²⁺) shares a divalent metal center but lacks the hydroxide ligand present in the zirconium compound .

Hydrolysis Behavior: Zirconium(2+) hydroxide nitrate readily hydrolyzes to form zirconium oxide (ZrO₂) nanoparticles, a property exploited in nano-coating synthesis . In contrast, zirconium tetrachloride hydrolyzes exothermically to produce HCl and zirconium oxychloride .

Thermal Stability :

• Decomposes at 100°C, lower than zirconium silicate (>1,500°C) but comparable to zinc nitrate (decomposes at ~105°C) .